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An In-depth Technical Guide for Researchers and Scientists

This technical guide provides a comprehensive thermodynamic analysis of the production of
silicomanganese (SiMn), an essential ferroalloy in steel manufacturing. The following sections
delve into the core chemical reactions, slag-metal equilibria, and the experimental
methodologies used to characterize the high-temperature processes involved. This document
Is intended for researchers, metallurgists, and chemical engineers working to optimize SiMn
production, improve manganese recovery, and enhance overall process efficiency.

Thermodynamic Principles of Silicomanganese
Production

The production of silicomanganese in submerged arc furnaces (SAFs) is a complex process
governed by high-temperature carbothermic reduction reactions. A thorough understanding of
the thermodynamics of the Mn-Si-Fe-C-O system, particularly the interactions between the
molten alloy and the slag, is critical for process control and optimization. The key
thermodynamic considerations include the Gibbs free energy of formation of the various oxides
and carbides, the activities of components in the slag and metal phases, and the equilibrium
constants of the governing reactions.

The primary raw materials for SiMn production include manganese ore, high-carbon
ferromanganese (HCFeMn) slag, quartzite, and carbonaceous reducing agents like coke. The
process involves the reduction of manganese oxides (primarily MnO) and silicon dioxide (SiO2)
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to form a molten SiMn alloy. The efficiency of this process is heavily influenced by the
distribution of manganese and silicon between the metal and slag phases, which is dictated by
thermodynamic equilibrium at the prevailing high temperatures, typically ranging from 1400°C
to 1650°C.

Core Chemical Reactions

The carbothermic reduction of manganese and silicon oxides are the fundamental reactions in
silicomanganese production. The overall reactions can be summarized as follows:

e Reduction of Manganese Oxide: MnO(slag) + C(s) = Mn(alloy) + CO(Q)
e Reduction of Silicon Dioxide: SiO2(slag) + 2C(s) = Si(alloy) + 2CO(g)

These reactions are endothermic and require significant energy input, which is supplied by the
electric arc in the SAF. The equilibrium of these reactions is influenced by temperature,
pressure (specifically the partial pressure of CO), and the activities of the components in the
slag and metal phases.

A crucial aspect of the thermodynamics is the interplay between the reduction of MnO and
SiO2. The presence of silicon in the metal phase can also contribute to the reduction of MnO
through a silicothermic reaction:

« Silicothermic Reduction of Manganese Oxide: 2MnO(slag) + Si(alloy) = 2Mn(alloy) +
SiO2(slag)

The following table summarizes the standard Gibbs free energy of formation (AGf°) for the key
chemical compounds involved in silicomanganese production. This data is essential for
calculating the equilibrium constants of the reactions at different temperatures.
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AGf° (kJ/mol) as a

. function of
Compound Chemical Formula State .
Temperature (T in
Kelvin)
Manganese(ll) Oxide MnO solid -384.9+0.073*T
Silicon Dioxide ) )
Sio2 solid -910.9+0.174*T
(Quartz)
Calcium Oxide CaO solid -635.1-0.107*T
Magnesium Oxide MgO solid -601.6 - 0.113*T
Aluminum Oxide Al203 solid -1675.7 +0.314* T
Silicon Carbide SiC solid -69.1-0.002*T
AGf(MnO) + AGfF°
(Sio2) -
Manganese , _ ,
N MnSiO3 solid (experimentally
Metasilicate ) ) ]
determined interaction
parameters)
2 * AGf°(MnO) + AGf°
(Si02) -
Manganese ) ] )
N Mn2SiO4 solid (experimentally
Orthosilicate ) ) )
determined interaction
parameters)
Carbon Monoxide CcoO gas -111.7-0.087*T

Note: The Gibbs free energy of formation for manganese silicates (MnSiO3 and Mn2SiO4) is

complex and depends on the activities of MnO and SiO2 in the slag. The values are often

determined experimentally or calculated using thermodynamic software like FactSage™.

Slag-Metal Equilibria

The distribution of manganese and silicon between the molten alloy and the slag is a critical

factor determining the efficiency of the silicomanganese production process. This distribution
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is governed by the slag-metal equilibrium, which is influenced by temperature and the chemical
composition of the slag.

The basicity of the slag, often expressed as the ratio of basic oxides (CaO, MgO) to acidic
oxides (Si02, Al203), plays a significant role. An increase in slag basicity generally leads to a
higher activity of MnO in the slag, which can promote the reduction of manganese into the
alloy. However, excessively high basicity can negatively impact the furnace operation and
energy consumption.

The following table presents a summary of typical slag and metal compositions at equilibrium in
silicomanganese production.

Parameter Slag Phase (wt%) Metal Phase (wt%)
MnO 10-20

Si02 30 -40

CaO 25-35

MgO 5-15

Al203 5-15

Mn - 65-75

Si - 15-20

Fe - 5-15

C 15-25

Experimental Methodologies

The thermodynamic properties and reaction kinetics in silicomanganese production are
investigated through various high-temperature experimental techniques. These studies are
crucial for validating thermodynamic models and optimizing industrial processes.

Carbothermic Reduction Studies
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The carbothermic reduction of manganese ore is often studied using thermogravimetric
analysis (TGA). This technique involves heating a sample of manganese ore and a
carbonaceous reductant in a controlled atmosphere and continuously measuring the weight
loss as the reduction reactions proceed.

Experimental Protocol for Thermogravimetric Analysis (TGA):

o Sample Preparation: A representative sample of manganese ore is crushed and sieved to a
specific particle size (e.g., < 150 um). The carbon reductant (e.g., graphite or coke) is also
prepared to a similar particle size. The ore and reductant are then intimately mixed in a
predetermined ratio.

o Apparatus: A high-temperature thermogravimetric analyzer is used. The sample is placed in
a crucible (typically alumina or graphite) which is suspended from a microbalance within a
furnace.

o Experimental Conditions:

o Atmosphere: The furnace is purged with an inert gas (e.g., argon) to prevent oxidation. A
controlled flow of CO/CO2 gas mixture can also be used to simulate furnace conditions.

o Heating Program: The sample is heated at a constant rate (e.g., 10-20 °C/min) to the
desired reaction temperature (e.g., 1400-1600 °C) and held for a specific duration.

o Data Acquisition: The weight of the sample and the temperature are continuously
recorded. The off-gas composition can be analyzed using a mass spectrometer or an
infrared gas analyzer.

e Analysis: The rate and extent of reduction are determined from the weight loss data, which
corresponds to the removal of oxygen from the manganese oxides. The solid products can
be analyzed using techniques like X-ray diffraction (XRD) to identify the phases formed.

Slag-Metal Equilibrium Studies

Determining the equilibrium distribution of elements between the molten slag and metal is
essential for understanding the thermodynamics of the process. These studies are typically
conducted in high-temperature tube furnaces.
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Experimental Protocol for Slag-Metal Equilibrium Studies:

Sample Preparation: Synthetic slag of a desired composition is prepared by mixing pure
oxides (e.g., MnO, SiO2, CaO, MgO, Al203). A master alloy of a known composition is also
prepared.

Apparatus: A vertical or horizontal tube furnace capable of reaching temperatures up to
1700°C is used. The furnace is equipped with a gas-tight work tube (e.g., alumina) and a
system for controlling the atmosphere.

Experimental Procedure:

o Acrucible (e.g., molybdenum, graphite, or alumina, depending on the slag composition)
containing the pre-melted slag and metal alloy is placed in the hot zone of the furnace.

o The furnace is sealed and purged with a high-purity inert gas (e.g., argon).

o The furnace is heated to the desired equilibrium temperature and held for a sufficient time
(typically several hours) to allow the system to reach equilibrium.

o After the holding time, the crucible is rapidly quenched (e.g., by dropping it into a cold bath
of water or oil) to freeze the equilibrium compositions of the slag and metal phases.

Analysis: The guenched slag and metal samples are separated and analyzed for their
chemical compositions using techniques such as X-ray fluorescence (XRF), inductively
coupled plasma-atomic emission spectrometry (ICP-AES), or electron probe microanalysis
(EPMA).

Determination of MnO Activity in Slag

The activity of MnO in the slag is a critical thermodynamic parameter that influences the
reduction of manganese. The gas-slag-metal equilibration technique is a common method for
its determination.

Experimental Protocol for MnO Activity Measurement:

e Principle: A molten slag is equilibrated with a noble metal (e.g., platinum or silver) and a gas
mixture with a known oxygen partial pressure (p_02), typically a CO/CO2 or H2/H20
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mixture. The activity of MnO (a_MnO) can be determined from the equilibrium concentration
of Mn in the noble metal.

o Apparatus: A high-temperature furnace with precise temperature and atmosphere control is
required.

o Experimental Procedure:

[¢]

A sample of the slag and a piece of the noble metal are placed in a crucible.

[e]

The crucible is heated to the desired temperature under the controlled gas atmosphere.

o

The system is held at temperature for an extended period (e.g., 24-48 hours) to ensure
equilibrium is reached.

o

The sample is then rapidly quenched.

e Analysis: The concentration of manganese in the noble metal is determined using a sensitive
analytical technique like ICP-AES. The activity of MnO is then calculated using the known
thermodynamic data for the dissolution of manganese in the noble metal and the established
oxygen partial pressure.

Visualizations

The following diagrams illustrate key aspects of the thermodynamic analysis of
silicomanganese production.
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Caption: Overall workflow of the silicomanganese production process.
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Caption: Core carbothermic reduction reactions in SiMn production.
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Caption: Experimental workflow for slag-metal equilibrium studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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